2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C18H21NO3/c1-13-7-6-10-16(14(13)2)22-12-18(20)19-11-15-8-4-5-9-17(15)21-3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: NTNYSTXUKYZOEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NCC2=CC=CC=C2OC)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide, also known as DMBA, is a chemical compound that has been widely used in scientific research. It is a potent agonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation and inflammation.

Mechanism of Action

2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide activates TRPV1 by binding to a specific site on the channel, leading to the influx of calcium ions into the cell. This calcium influx triggers a cascade of intracellular signaling events that ultimately result in pain and inflammation. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has also been shown to activate other ion channels, such as TRPA1 and TRPM8, which are involved in cold and chemical sensation.
Biochemical and Physiological Effects
2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has been shown to induce pain and inflammation in animal models, making it a useful tool for studying the mechanisms of pain and inflammation. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has also been shown to increase body temperature and induce thermoregulatory responses in animals. In addition, 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has been shown to induce itch sensation in animal models, suggesting a role for TRPV1 in itch sensation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide in lab experiments is its potent TRPV1 agonist activity, which allows for the induction of pain and inflammation in animal models. Another advantage is its ability to activate other ion channels, such as TRPA1 and TRPM8, which may be useful for studying cold and chemical sensation. However, one limitation of using 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide is its potential toxicity, as it has been shown to induce cell death in some cell types. Careful dosing and monitoring of animals is necessary to ensure the safety of 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide in lab experiments.

Future Directions

There are several future directions for research involving 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide. One area of interest is the role of TRPV1 in chronic pain conditions, such as neuropathic pain and arthritis. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide could be used to induce pain and inflammation in animal models of these conditions, allowing for the study of the underlying mechanisms. Another area of interest is the development of TRPV1 antagonists as potential analgesics. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide could be used to screen potential antagonists for their ability to block TRPV1 activation. Finally, the role of TRPV1 in other physiological processes, such as metabolism and cardiovascular function, is an area of active research that could benefit from the use of 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide as a tool.

Synthesis Methods

2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide can be synthesized using a variety of methods, including the reaction of 2,3-dimethylphenol with 2-methoxybenzylamine, followed by acetylation with acetic anhydride. Another method involves the reaction of 2,3-dimethylphenol with 2-methoxybenzyl chloride, followed by amidation with acetamide. Both methods have been reported to yield 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide in high purity and yield.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has been widely used in scientific research due to its potent TRPV1 agonist activity. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and is involved in pain sensation and inflammation. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has been shown to induce pain and inflammation in animal models, making it a useful tool for studying the mechanisms of pain and inflammation. 2-(2,3-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide has also been used to investigate the role of TRPV1 in other physiological processes, such as thermoregulation and itch sensation.